Cas no 2194903-26-7 (N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2194903-26-7
• MF: C₁₇H₂₀N₂O₂S
• MW: 316.417902946472
• CID: 5338604
• Update Time: 2025-05-20

N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide
• N-(2-ethoxyphenyl)-3-thiophen-2-ylpyrrolidine-1-carboxamide

• Inchi： 1S/C17H20N2O2S/c1-2-21-15-7-4-3-6-14(15)18-17(20)19-10-9-13(12-19)16-8-5-11-22-16/h3-8,11,13H,2,9-10,12H2,1H3,(H,18,20)
• InChI Key： FLUYPUXRTVTTFF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(NC2C=CC=CC=2OCC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• XLogP3: 3
• Topological Polar Surface Area: 69.8

Additional information on N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide

Comprehensive Overview of N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2194903-26-7)

N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2194903-26-7) is a novel organic compound that has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a pyrrolidine core with thiophene and ethoxy phenyl substituents, making it a promising candidate for various applications. Its molecular formula and structural complexity position it as a subject of interest for researchers exploring drug discovery, bioactive molecules, and functional materials.

The compound's chemical properties are characterized by its moderate solubility in organic solvents, stability under standard conditions, and potential for further derivatization. Researchers have noted its relevance in the development of small-molecule inhibitors and receptor modulators, particularly in the context of neurological and metabolic disorders. The presence of the thiophene ring enhances its electronic properties, making it suitable for applications in organic electronics and photovoltaic materials.

In the pharmaceutical sector, N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is being investigated for its potential as a therapeutic agent. Preliminary studies suggest its interaction with specific biological targets, which could lead to advancements in treating conditions like neurodegenerative diseases and chronic pain. Its structural motifs align with current trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The compound's synthetic accessibility and scalability have also made it a focal point in industrial research. Companies specializing in custom synthesis and contract manufacturing are exploring its production to meet the growing demand for innovative chemical entities. Additionally, its potential as a building block for more complex molecules has sparked interest in academic and industrial laboratories alike.

From a market perspective, the demand for N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide is expected to rise, driven by its versatility and applicability across multiple sectors. The compound's alignment with green chemistry principles—such as reduced waste and energy-efficient synthesis—further enhances its appeal in an era of increasing environmental awareness.

Recent advancements in computational chemistry and AI-driven drug discovery have also highlighted the potential of this compound. Virtual screening and molecular docking studies have identified it as a candidate for further optimization, reflecting the growing synergy between cheminformatics and experimental research. This intersection of technology and chemistry is a key trend shaping the future of chemical innovation.

In summary, N-(2-ethoxyphenyl)-3-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2194903-26-7) represents a compelling area of research with broad implications for pharmaceuticals, materials science, and industrial applications. Its unique structure, combined with its potential for diverse uses, positions it as a compound of significant interest in the scientific community. As research progresses, its role in addressing contemporary challenges in healthcare and sustainable technology is likely to expand, making it a noteworthy subject for ongoing investigation.